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Compound of Interest

Compound Name: Amino-PEG25-acid

Cat. No.: B1192117

An In-depth Technical Guide to Amino-PEG25-
acid

For researchers, scientists, and drug development professionals, Amino-PEG25-acid is a
versatile heterobifunctional linker molecule. Its structure, featuring a primary amine group and a
terminal carboxylic acid separated by a long-chain polyethylene glycol (PEG) spacer, offers
significant advantages in bioconjugation, drug delivery, and materials science. This guide

provides a comprehensive overview of its chemical properties, applications, and relevant
experimental protocols.

Core Chemical Properties and Specifications

Amino-PEG25-acid is a polyethylene glycol derivative characterized by a discrete chain length
of 25 ethylene glycol units. This defined structure ensures batch-to-batch consistency, a critical
factor in pharmaceutical development and other high-precision applications.
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Property

Value

Reference(s)

Molecular Formula

Cs3H107NO27

[1]2]

Molecular Weight 1190.42 g/mol [11[2][3]

Exact Mass 1189.7030

CAS Number 196936-04-6

] >95% - >98% (varies by

Purity ]
supplier)

Appearance Solid powder

Solubility Soluble in DMSO
1-amino-
3,6,9,12,15,18,21,24,27,30,33,
36,39,42,45,48,51,54,57,60,63

IUPAC Name

,66,69,72,75-
pentacosaoxaoctaheptacontan

-78-oic acid

Applications in Research and Drug Development

The bifunctional nature of Amino-PEG25-acid, combined with the hydrophilic and

biocompatible PEG spacer, makes it a valuable tool in several advanced applications.

e Bioconjugation: The primary amine and carboxylic acid termini allow for the covalent

attachment of a wide range of biomolecules, including proteins, peptides, and

oligonucleotides. This is particularly useful for creating complex bioconjugates with tailored

properties.

» Drug Delivery: As a PEGylated linker, it can be used to improve the pharmacokinetic profiles

of therapeutic agents. PEGylation is known to enhance solubility, increase circulation half-

life, and reduce the immunogenicity of conjugated drugs.

e Antibody-Drug Conjugates (ADCSs): The linker is suitable for the development of ADCs,

where a cytotoxic drug is attached to a monoclonal antibody, enabling targeted delivery to
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cancer cells.

o Surface Functionalization: Amino-PEG25-acid can be used to modify the surfaces of
nanoparticles, polymers, and other biomaterials to improve their biocompatibility and create
specific binding sites.

o Material Science: It is also employed in the creation of PEGylated scaffolds and advanced
polymer designs for applications in tissue engineering and regenerative medicine.

Chemical Reactivity and Experimental Workflows

The utility of Amino-PEG25-acid stems from the orthogonal reactivity of its two terminal
functional groups. The primary amine (-NHz) can react with activated esters (like NHS esters),
carboxylic acids, and carbonyls. The terminal carboxylic acid (-COOH) can be activated to
react with primary amines on other molecules, forming stable amide bonds.

A common and highly efficient method for forming this amide bond involves the use of
carbodiimide chemistry, specifically with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)
and N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.

Caption: EDC/NHS coupling reaction workflow for amide bond formation.

General Experimental Protocol: EDC/NHS Coupling

This protocol outlines a general two-step procedure for conjugating a molecule with a primary
amine (e.g., a protein) to the carboxylic acid terminus of Amino-PEG25-acid. Note: This is a
general guideline and may require optimization for specific applications.

Materials:

e Amino-PEG25-acid

o Target Molecule (containing a primary amine)

 Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0.

e Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5.
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EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide): Store at -20°C, desiccated.
Equilibrate to room temperature before opening.

Sulfo-NHS (N-hydroxysulfosuccinimide): Prepare solution immediately before use.
Quenching Solution: Hydroxylamine at 10 mM, or Tris buffer at 20-50 mM.

Desalting Column (for purification).

Procedure:

Activation of Carboxylic Acid: a. Dissolve Amino-PEG25-acid in Activation Buffer. b. Prepare
fresh solutions of EDC and Sulfo-NHS in the Activation Buffer (or water for EDC). c. Add
EDC and Sulfo-NHS to the Amino-PEG25-acid solution. A common molar ratio is
approximately 2 mM EDC and 5 mM Sulfo-NHS. d. Incubate the reaction for 15 minutes at
room temperature.

Conjugation to Amine-Containing Molecule: a. Immediately after activation, the pH of the
reaction must be raised for efficient amine coupling. This can be achieved by adding the
activated Amino-PEG25-acid to the target molecule dissolved in the Coupling Buffer (pH
7.2-7.5). b. Alternatively, the excess EDC and byproducts can be removed using a desalting
column equilibrated with the Coupling Buffer before adding the target molecule. c. Allow the
conjugation reaction to proceed for 2 hours at room temperature.

Quenching the Reaction: a. Add the Quenching Solution (e.g., hydroxylamine to a final
concentration of 10 mM) to stop the reaction by hydrolyzing any unreacted NHS-esters.

Purification: a. Remove excess reagents and byproducts by running the reaction mixture
through a desalting column or via dialysis.

Improving Drug Delivery: A Conceptual Workflow

The strategic use of Amino-PEG25-acid as a linker in drug development aims to enhance the

therapeutic index of a drug. The PEG spacer plays a crucial role in this process.
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Caption: Role of Amino-PEG25-acid linker in enhancing drug properties.

Storage and Handling

Proper storage is essential to maintain the integrity and reactivity of Amino-PEG25-acid.
¢ Short-term storage (days to weeks): Store at 0 - 4°C, dry and protected from light.

* Long-term storage (months to years): For optimal stability, store at -20°C, desiccated and
sealed from moisture.
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o Handling: Before use, allow the product to equilibrate to room temperature for at least one
hour prior to opening the vial to prevent condensation. Prepare solutions on the day of use. If
stock solutions are necessary, they should be stored in tightly sealed vials at -20°C and are
generally usable for up to one month.

e Shipping: The product is generally stable enough for shipping at ambient temperatures for
several weeks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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